2-(4-phenoxyphenyl)piperazine
Overview
Description
2-(4-phenoxyphenyl)piperazine is a compound with the molecular formula C16H18N2O and a molecular weight of 254.33 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of piperazine derivatives, including 2-(4-phenoxyphenyl)piperazine, has been a subject of research in recent years. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of piperazine derivatives has been studied using various methods. The optimized geometrical parameters, energies for the highest occupied molecular orbital and the lowest unoccupied molecular orbitals, and chemical reactivity descriptors have been predicted using density functional theory (DFT) and TD-DFT/B3LYP/6-311++G (d,p) methods .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Mechanism of Action
Safety and Hazards
The safety data sheet for piperazine indicates that it is a flammable solid and can cause severe skin burns and eye damage. It may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It is also suspected of damaging fertility or the unborn child .
Future Directions
Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . Therefore, the synthesis and application of different piperazine derivatives and their metal complexes having diverse applications are expected to continue to be a focus of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-phenoxyphenyl)piperazine involves the reaction of 4-phenoxyaniline with 1-(2-chloroethyl)piperazine.", "Starting Materials": [ "4-phenoxyaniline", "1-(2-chloroethyl)piperazine", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Dissolve 4-phenoxyaniline in ethanol", "Add sodium hydroxide to the solution to form a suspension", "Add 1-(2-chloroethyl)piperazine to the suspension and stir for several hours", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the solid product", "Wash the solid product with water and dry it", "Recrystallize the product from ethanol to obtain pure 2-(4-phenoxyphenyl)piperazine" ] } | |
CAS RN |
1368901-72-7 |
Product Name |
2-(4-phenoxyphenyl)piperazine |
Molecular Formula |
C16H18N2O |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
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